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Compound of Interest

Compound Name: Sodium Metaborate Octahydrate

Cat. No.: B1612987

Abstract: This technical guide provides an in-depth overview of the synthesis and
characterization of sodium metaborate octahydrate (often referred to as the "8 mol" variant).
It details experimental protocols for its preparation and analysis using modern techniques such
as X-ray Diffraction (XRD), Fourier-Transform Infrared (FTIR) Spectroscopy, and Thermal
Analysis (TGA/DSC). Key physicochemical properties are summarized in tabular format to
serve as a comprehensive resource for researchers, scientists, and professionals in drug
development and materials science.

Introduction and Nomenclature

Sodium metaborate is an inorganic compound that exists in several hydrated forms, each with
distinct properties and applications.[1] It is utilized in various industrial processes, including the
manufacturing of borosilicate glasses, detergents, adhesives, and photographic solutions.[2][3]
Furthermore, it serves as a key byproduct in hydrogen generation from sodium borohydride,
making its characterization crucial for developing efficient hydrogen storage and recycling
systems.[4]

While the user has requested information on the octahydrate (NaBO2-8H20), it is important to
clarify a common point of confusion in the literature. The most frequently characterized and
commercially available hydrated form is the tetrahydrate, NaBO2-4H20, which is often
designated as the "8 mol" form (Na2B204-8H20).[5][6] This guide will focus on this "8 mol"
tetrahydrate, aligning with the bulk of available experimental data, while acknowledging its
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common designation as octahydrate in some contexts. The true octahydrate is less common.
Other stable forms include the dihydrate (NaBO2-2H20) and the anhydrous salt (NaBO2).[1]

Synthesis of Sodium Metaborate Hydrate

The preparation of sodium metaborate hydrate can be achieved through several methods,
ranging from high-temperature fusion of sodium carbonate and borax to aqueous reactions.[1]
A common and straightforward laboratory-scale synthesis involves the reaction of borax
(sodium tetraborate decahydrate) with sodium hydroxide in an aqueous solution.[7]

Experimental Protocol: Aqueous Synthesis

Objective: To synthesize crystalline sodium metaborate hydrate from borax and sodium
hydroxide.

Materials:

e Borax (Sodium Tetraborate Decahydrate, Na2B4O7-10H20)
¢ Sodium Hydroxide (NaOH), pellets or concentrated solution
e Deionized Water

» Beakers

e Magnetic stirrer and stir bar

e Heating plate

« Filtration apparatus (e.g., Buchner funnel)

Drying oven or desiccator
Procedure:

o Dissolution: Prepare a solution by dissolving borax in warm deionized water (approximately
50-60°C) with continuous stirring. A common starting ratio is dissolving 7 grams of borax in
about 300 mL of water.[7]
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e Reaction: Carefully add a stoichiometric amount of sodium hydroxide to the borax solution.
For every 7 grams of borax, approximately 1.5 grams of NaOH are required.[7] Continue
stirring until the NaOH is fully dissolved. The reaction is as follows: NazB4sO7 + 2NaOH -
4NaBO:z + H20

o Crystallization: Remove the solution from the heat source and allow it to cool slowly to room
temperature, followed by further cooling in an ice bath to promote the crystallization of the
sodium metaborate hydrate. Different hydrates form depending on the crystallization
temperature.[1] To obtain the tetrahydrate ("8 mol"), crystallization should occur below
53.5°C.[1][5]

e |solation and Drying: Collect the resulting white crystals by vacuum filtration. Wash the
crystals with a small amount of ice-cold deionized water to remove any unreacted starting
materials. Dry the product at a low temperature (e.g., 40°C) or in a desiccator to prevent the
loss of hydration water.[8]

Synthesis Workflow Diagram "dot

// Node styles reagents [label="Starting Materials\n(Borax, NaOH, Water)", fillcolor="#F1F3F4",
fontcolor="#202124"]; dissolution [label="Mixing and Dissolution\n(Warm Water)",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; crystallization [label="Cooling and\nCrystallization",
fillcolor="#34A853", fontcolor="#FFFFFF"]; filtration [label="Filtration and Washing",
fillcolor="#FBBCO05", fontcolor="#202124"]; product [label="Final Product\n(Sodium
Metaborate\nOctahydrate/Tetrahydrate)”, shape=ellipse, fillcolor="#EA4335",
fontcolor="#FFFFFF"];

I/l Edges reagents -> dissolution; dissolution -> crystallization; crystallization -> filtration;
filtration -> product; }

Caption: Simplified thermal dehydration pathway for sodium metaborate hydrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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